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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of commercially available 2-Hexanol butanoate
standards, offering insights into their purity and the analytical methods for assessment. The

information herein is intended to assist researchers in selecting the most suitable standards for

their applications and in establishing robust quality control protocols.

Introduction to 2-Hexanol Butanoate
2-Hexanol butanoate (also known as sec-hexyl butanoate) is an ester with a characteristic

fruity aroma, often used as a fragrance and flavoring agent. In research and pharmaceutical

development, it can serve as a reference standard for the identification and quantification of

volatile and semi-volatile compounds in various matrices. The purity of such standards is

paramount to ensure the accuracy and reliability of experimental results.

Potential impurities in commercial 2-Hexanol butanoate primarily arise from its synthesis,

which is typically a Fischer esterification of 2-hexanol and butanoic acid. Common impurities

may therefore include unreacted starting materials (2-hexanol and butanoic acid) and residual

water.
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The purity of commercial 2-Hexanol butanoate can vary between suppliers. While a

comprehensive, independent, side-by-side experimental comparison is not readily available in

published literature, a review of product specifications from major chemical suppliers provides

an indication of the expected purity levels. Researchers are advised to always consult the

certificate of analysis for the specific lot they are using.

Supplier
Stated Purity of 2-Hexanol
Butanoate

Stated Purity of Precursor
(2-Hexanol)

Supplier A (Representative) 95.00% - 100.00%[1] Not specified

Sigma-Aldrich
Not explicitly specified for the

butanoate
99%[2]

TCI America
Not explicitly specified for the

butanoate
>98.0% (by GC)[3]

Thermo Scientific Chemicals

(Alfa Aesar)

Not explicitly specified for the

butanoate
99%[4]

Note: The purity of the final ester product is influenced by the purity of the starting materials

and the effectiveness of the purification process.

Experimental Protocols for Purity Assessment
The purity of 2-Hexanol butanoate standards can be effectively determined using Gas

Chromatography (GC) for quantitative analysis and Nuclear Magnetic Resonance (NMR)

spectroscopy for structural confirmation and identification of impurities.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for separating volatile compounds and quantifying the purity of 2-
Hexanol butanoate, as well as identifying volatile impurities.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).
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Capillary Column: A nonpolar or medium-polarity column is recommended, such as a 5%

phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm

film thickness.

GC Conditions:

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 ratio)

Injection Volume: 1 µL

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/minute.

Final hold: Hold at 250 °C for 5 minutes.

Transfer Line Temperature: 280 °C

MS Conditions:

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-350.

Scan Mode: Full scan.

Data Analysis:

The purity is determined by calculating the peak area percentage of 2-Hexanol butanoate
relative to the total peak area of all components in the chromatogram.
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Impurities can be identified by comparing their mass spectra to a reference library (e.g.,

NIST). Unreacted 2-hexanol and butanoic acid should be searched for specifically.

2. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

¹H NMR provides detailed structural information and can be used to identify and quantify

impurities, particularly non-volatile ones or those that co-elute in GC.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher for better resolution).

Sample Preparation:

Dissolve approximately 10-20 mg of the 2-Hexanol butanoate standard in about 0.6 mL

of a deuterated solvent (e.g., Chloroform-d, CDCl₃) containing a known amount of an

internal standard (e.g., tetramethylsilane, TMS).

Acquisition Parameters:

Solvent: CDCl₃

Temperature: 25 °C

Number of Scans: 16-64 (to achieve a good signal-to-noise ratio).

Relaxation Delay: 5 seconds (to ensure full relaxation of protons for quantitative analysis).

Data Analysis:

Chemical Shift Reference: Calibrate the spectrum using the TMS signal at 0 ppm.

Expected ¹H NMR signals for 2-Hexanol butanoate:

A multiplet around 4.8-5.0 ppm corresponding to the -CH- proton of the hexanol moiety.

A triplet around 2.2 ppm for the -CH₂- group adjacent to the carbonyl group of the

butanoate moiety.
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Multiplets in the range of 0.8-1.7 ppm for the other methylene and methyl protons.

Impurity Identification: Look for characteristic signals of potential impurities:

2-Hexanol: A multiplet around 3.8 ppm for the -CHOH- proton.

Butanoic Acid: A broad singlet above 10 ppm for the carboxylic acid proton.

Quantification: The relative integration of the signals corresponding to the impurities and

the product can be used to estimate their molar ratio.
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Caption: Synthesis and potential impurities of 2-Hexanol butanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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